molecular formula C9H8F2O3 B6619319 3-(difluoromethyl)-5-methoxybenzoic acid CAS No. 1554430-35-1

3-(difluoromethyl)-5-methoxybenzoic acid

Cat. No. B6619319
CAS RN: 1554430-35-1
M. Wt: 202.15 g/mol
InChI Key: RSIVDNGLXFMVDW-UHFFFAOYSA-N
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Description

“3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid” is a synthetic chemical used as a pesticide . It’s used commercially as an intermediate to seven fungicides which act by inhibition of succinate dehydrogenase (SDHI) .


Synthesis Analysis

The first reported synthesis of the pyrazole acid was in 1993, by chemists at Monsanto . The ethyl ester of difluoroacetoacetic acid is treated with triethyl orthoformate in the presence of acetic anhydride .


Molecular Structure Analysis

It consists of a pyrazole ring with difluoromethyl, methyl and carboxylic acid groups attached in specific positions .


Chemical Reactions Analysis

This compound is used as an intermediate in the synthesis of fungicides . It’s part of a class of compounds known as succinate dehydrogenase inhibitors (SDHIs), which are currently the fastest-growing broad-spectrum mode of action class on the fungicide market .


Physical And Chemical Properties Analysis

The molecular weight of “3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid” is 176.12 g/mol .

Safety and Hazards

Users should avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended .

Future Directions

The compound is part of a class of fungicides that are currently the fastest-growing broad-spectrum mode of action class on the fungicide market . This suggests that there may be future research and development in this area.

properties

IUPAC Name

3-(difluoromethyl)-5-methoxybenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8F2O3/c1-14-7-3-5(8(10)11)2-6(4-7)9(12)13/h2-4,8H,1H3,(H,12,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RSIVDNGLXFMVDW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1)C(=O)O)C(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8F2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

202.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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